Cas no 2137829-26-4 (2-Propynoic acid, 3-(2,5-dimethyl-3-thienyl)-)

• Product Name: 2-Propynoic acid, 3-(2,5-dimethyl-3-thienyl)-
• CAS No: 2137829-26-4
• MF: C₉H₈O₂S
• MW: 180.223621368408
• CID: 5299604
• Update Time: 2025-06-10

2-Propynoic acid, 3-(2,5-dimethyl-3-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid, 3-(2,5-dimethyl-3-thienyl)-

• Inchi： 1S/C9H8O2S/c1-6-5-8(7(2)12-6)3-4-9(10)11/h5H,1-2H3,(H,10,11)
• InChI Key： SFSSKAQBCPGCOR-UHFFFAOYSA-N
• SMILES： C(O)(=O)C#CC1C=C(C)SC=1C

Additional information on 2-Propynoic acid, 3-(2,5-dimethyl-3-thienyl)-

Introduction to 2-Propynoic acid, 3-(2,5-dimethyl-3-thienyl)- (CAS No. 2137829-26-4)

2-Propynoic acid, 3-(2,5-dimethyl-3-thienyl)-, identified by the CAS number 2137829-26-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of thiophene derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a propynoic acid moiety attached to a substituted thiophene ring, make it a subject of considerable interest for synthetic chemists and biologists alike.

The chemical structure of 2-Propynoic acid, 3-(2,5-dimethyl-3-thienyl)- consists of a propynoic acid group (C₃H₃O₂) linked to a thiophene ring that is further substituted with two methyl groups at the 2 and 5 positions. This unique arrangement confers upon the molecule specific electronic and steric properties that can influence its interactions with biological targets. The thiophene core is known to be a privileged scaffold in medicinal chemistry, often found in bioactive molecules ranging from antifungals to anticancer agents.

In recent years, there has been a surge in research focused on developing novel derivatives of thiophene-based compounds due to their demonstrated efficacy in various therapeutic contexts. The incorporation of functional groups such as the propynoic acid moiety into the thiophene framework can modulate the pharmacokinetic and pharmacodynamic properties of the molecule, making it an attractive candidate for further exploration.

One of the most compelling aspects of 2-Propynoic acid, 3-(2,5-dimethyl-3-thienyl)- is its potential as a building block for more complex drug candidates. The propynoic acid group can serve as a point of attachment for other pharmacophores, allowing for the creation of hybrid molecules with enhanced biological activity. This flexibility has led to its inclusion in several synthetic strategies aimed at generating novel therapeutic agents.

Recent studies have highlighted the importance of thiophene derivatives in addressing unmet medical needs. For instance, researchers have explored the use of substituted thiophenes in the development of small-molecule inhibitors targeting enzymes involved in cancer progression. The compound 2-Propynoic acid, 3-(2,5-dimethyl-3-thienyl)-, with its unique structural attributes, has been investigated for its potential role in modulating these enzymatic pathways.

The synthesis of 2-Propynoic acid, 3-(2,5-dimethyl-3-thienyl)- involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the propynoic acid group and the methylation of the thiophene ring are critical steps that must be carefully optimized. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

In terms of biological activity, preliminary studies on 2-Propynoic acid, 3-(2,5-dimethyl-3-thienyl)- have shown promising results in vitro. The compound has demonstrated interactions with various biological targets, including enzymes and receptors implicated in inflammatory responses and cell proliferation. These findings suggest that further investigation could uncover novel therapeutic applications for this derivative.

The growing interest in thiophene-based compounds stems from their ability to exhibit a wide range of biological effects. Researchers are particularly keen on exploring their potential in treating chronic diseases where existing treatments are limited or ineffective. The structural diversity inherent in thiophene derivatives allows for the design of molecules with tailored properties suited to specific therapeutic goals.

As computational chemistry techniques continue to advance, virtual screening methods are being increasingly employed to identify promising candidates like 2-Propynoic acid, 3-(2,5-dimethyl-3-thienyl)- for further experimental validation. These approaches enable scientists to predict molecular interactions with high accuracy, thereby streamlining the drug discovery process.

The development of new pharmaceuticals remains a cornerstone of modern medicine, and compounds like 2-Propynoic acid, 3-(2,5-dimethyl-3-thienyl)- represent significant contributions to this endeavor. Their unique chemical structures offer opportunities for innovation across multiple therapeutic areas.

In conclusion,CAS No.2137829-26-4 serves as an exemplar of how structural innovation can lead to novel bioactive molecules with potential therapeutic value. The continued exploration of its properties and applications will undoubtedly contribute valuable insights into future drug development strategies.